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Compound of Interest

Compound Name: Closantel sodium dihydrate

Cat. No.: B7856434 Get Quote

Essential Safety and Handling of Closantel
Sodium Dihydrate
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling Closantel sodium dihydrate, including personal protective

equipment (PPE), operational plans, and disposal considerations.

Closantel sodium dihydrate is a pharmaceutical compound that requires careful handling to

avoid potential health hazards. It is known to cause skin and eye irritation and may cause

respiratory irritation.[1] Ingestion may be harmful.[2][3][4] Therefore, adherence to strict safety

protocols is necessary to minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
The appropriate selection and use of PPE are critical when working with Closantel sodium
dihydrate. The following table summarizes the recommended PPE based on safety data

sheets.
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PPE Category Item
Specifications and
Standards

Eye and Face Protection Safety Glasses/Goggles

Chemical splash-resistant

safety glasses or goggles with

side protection are required. In

some situations, a face shield

may be appropriate.[1]

Eyewear should be tested and

approved under government

standards such as OSHA 29

CFR 1910.133 or EU EN166.

[1][2][5]

Hand Protection Protective Gloves

Wear suitable chemical-

resistant gloves.[1][5] Gloves

must be inspected before use,

and proper removal techniques

should be employed to avoid

skin contact.[2][6] Dispose of

contaminated gloves after use

in accordance with good

laboratory practices and local

regulations.[2][6]

Body Protection Protective Clothing

At a minimum, a laboratory

coat and close-toed footwear

are necessary.[1] For more

extensive handling, impervious

or flame-resistant clothing may

be required.[5][7] The type of

protective clothing should be

selected based on the specific

workplace hazards and

potential for exposure.[1][6]

Respiratory Protection Respirator Use in a well-ventilated area is

crucial.[1][5] If ventilation is

inadequate or exposure limits
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are exceeded, a suitable

respirator should be used.[5][6]

[7] Options range from particle-

filtering half masks (P95 or P1)

to full-face respirators with

appropriate cartridges.[6]

Hazard Identification and Safety Precautions
The following table outlines the hazard classifications for Closantel sodium dihydrate.

Hazard Class GHS Classification Precautionary Statements

Acute Toxicity, Oral Category 3 or 4
H301: Toxic if swallowed.

H302: Harmful if swallowed.[3]

Skin Irritation Category 2 H315: Causes skin irritation.[1]

Eye Irritation Category 2A
H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[1]

Aquatic Hazard Acute 1, Chronic 1

H400: Very toxic to aquatic life.

H410: Very toxic to aquatic life

with long lasting effects.[3]

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.[1][6]

Do not breathe dust, fumes, or vapors.[1][6]

Handle only in a well-ventilated area or with appropriate exhaust ventilation.[1][2][5][7]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]
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Experimental Protocols and Disposal
Spill and Leak Procedures:

In the event of a spill, immediate and appropriate action is necessary to prevent contamination

and exposure.

Evacuate and Secure: Evacuate unnecessary personnel from the area and ensure adequate

ventilation.[5][7] Remove all sources of ignition.[5]

Don PPE: Wear the appropriate personal protective equipment as outlined above, including

respiratory protection.[5][7][8]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][5]

[6]

Clean-up: For solid spills, carefully sweep or vacuum the material and place it into a suitable,

labeled disposal container.[1][6] Avoid generating dust.[5][6] For liquid spills, absorb with an

inert material (e.g., sand, earth, universal binders) and place in a disposal container.[1][7][9]

Decontamination: Clean the spill area thoroughly. Some sources suggest scrubbing with

alcohol.[7]

Disposal: Dispose of the contained waste and contaminated materials through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.

[1][5][6]

Waste Disposal:

Dispose of unused product and contaminated packaging in an approved waste disposal plant.

[1][2] Do not allow the product to enter drains or the environment.[1][5] Containers should be

triple-rinsed (or equivalent) before recycling or reconditioning.[5]

Visual Safety Workflows
To further enhance safety and procedural clarity, the following diagrams illustrate key

operational workflows.
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PPE Donning (Putting On)

PPE Doffing (Taking Off)

1. Lab Coat / Gown 2. Respirator 3. Goggles / Face Shield 4. Gloves

1. Gloves 2. Goggles / Face Shield 3. Lab Coat / Gown 4. Respirator

Click to download full resolution via product page

Caption: Standard sequence for donning and doffing Personal Protective Equipment (PPE).
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Spill Occurs

Evacuate Area & Ensure Ventilation

Don Appropriate PPE

Contain Spill
(Prevent Spread)

Clean Up Spill
(Absorb/Sweep)

Decontaminate Spill Area

Dispose of Waste via
Licensed Service

Spill Response Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a Closantel sodium dihydrate spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7856434?utm_src=pdf-body-img
https://www.benchchem.com/product/b7856434?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7856434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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